N-(3-(5-(2-fluorophenyl)-1-((4-methoxyphenyl)sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide

• IUPAC Name: N-[3-[3-(2-fluorophenyl)-2-(4-methoxyphenyl)sulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C23H22FN3O5S2/c1-32-18-10-12-19(13-11-18)34(30,31)27-23(20-8-3-4-9-21(20)24)15-22(25-27)16-6-5-7-17(14-16)26-33(2,28)29/h3-14,23,26H,15H2,1-2H3
• InChI Key: BAROWTMZXFJAOI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2C(CC(=N2)C3=CC(=CC=C3)NS(=O)(=O)C)C4=CC=CC=C4F
• Molecular Formula: C23H22FN3O5S2
• Molecular Weight: 503.6 g/mol
• CAS No.: 851782-41-7

Description

N-(3-(5-(2-fluorophenyl)-1-((4-methoxyphenyl)sulfonyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide is a useful research compound. Its molecular formula is C23H22FN3O5S2 and its molecular weight is 503.56. The purity is usually 95%.
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Scientific Research Applications

Carbonic Anhydrase Inhibitory Activities

Research on polymethoxylated-pyrazoline benzene sulfonamides, a group to which the specified compound is closely related, has demonstrated significant inhibitory effects on carbonic anhydrase isoenzymes (hCA I and II). These compounds exhibit promising tumor selectivity and superior CA inhibitory activity compared to the reference compound acetazolamide, with inhibition constants in the low nanomolar range. This suggests potential therapeutic applications in targeting tumor cells and treating conditions involving aberrant carbonic anhydrase activity (Kucukoglu et al., 2016).

Antimicrobial and Antitubercular Activities

A series of benzene sulfonamide pyrazole oxadiazole derivatives have been evaluated for their antimicrobial and antitubercular activities. These compounds have shown good antibacterial activity against various pathogens including E. coli, P. aeruginosa, S. aureus, and S. pyogenes, as well as potent antitubercular activity against M. tuberculosis H37Rv. This indicates the potential utility of these sulfonamide derivatives in developing new antimicrobial and antitubercular therapies (Shingare et al., 2022).

COX-2 Inhibition

Compounds within the sulfonamide class, including those with structures similar to the compound , have been synthesized and evaluated for their selective inhibitory activity against the cyclooxygenase-2 enzyme (COX-2). This activity is crucial for developing new anti-inflammatory drugs that can provide therapeutic benefits with reduced side effects associated with non-selective COX inhibition. The development of sulfonamide derivatives as selective COX-2 inhibitors could lead to new treatments for inflammation-related conditions (Singh et al., 2004).